FADROZOLE HYDROCHLORIDE

• CAS No.: 102676-31-3
• Product Name: FADROZOLE HYDROCHLORIDE
• Molecular Formula: C14H14ClN3
• Molecular Weight: 259.73 g/mol
• IUPAC Name: 4-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-5-yl)benzonitrile;hydrochloride
• Standard InChI: InChI=1S/C14H13N3.ClH/c15-8-11-4-6-12(7-5-11)14-3-1-2-13-9-16-10-17(13)14;/h4-7,9-10,14H,1-3H2;1H
• Standard InChIKey: UKCVAQGKEOJTSR-UHFFFAOYSA-N
• SMILES: C1CC(N2C=NC=C2C1)C3=CC=C(C=C3)C#N.Cl
• Canonical SMILES: C1CC(N2C=NC=C2C1)C3=CC=C(C=C3)C#N.Cl
• Appearance: Solid powder
• Description: Fadrozole Hydrochloride is the hydrochloride salt of the nonsteroidal aromatase inhibitor fadrozole with potential antineoplastic activity. Fadrozole specifically inhibits aromatase, blocking the aromatization of androstenedione and testosterone into estrone and estradiol, respectively, the final step in estrogen biosynthesis; the reduction in estrogen levels may inhibit growth in estrogen-dependent cancers. Aromatase, a member of the cytochrome P-450 superfamily, is found in many tissues; overexpression has been linked to the development of preneoplastic and neoplastic changes in breast tissue.; Fadrozole hydrochloride is an imidazopyridine.; A selective aromatase inhibitor effective in the treatment of estrogen-dependent disease including breast cancer.
• Purity: > 98%
• Related CAS: 102676-47-1 (Parent)
• Synonyms: CGS 020286A; CGS 16949A; CGS-020286A; CGS-16949A; CGS020286A; CGS16949A; FAD 286; FAD-286; FAD286; Fadrozole; Fadrozole Hydrochloride; Fadrozole Monohydrochloride; Hydrochloride, Fadrozole; Monohydrochloride, Fadrozole
• Reference: 1:Metabolomic, behavioral, and reproductive effects of the aromatase inhibitor fadrozole hydrochloride on the unionid mussel Lampsilis fasciola. Leonard JA, Cope WG, Barnhart MC, Bringolf RB.Gen Comp Endocrinol. 2014 Sep 15;206:213-26. doi: 10.1016/j.ygcen.2014.07.019. Epub 2014 Jul 27. PMID: 25072892 ; 2:The effects of the aromatase inhibitor fadrozole hydrochloride on fetuses and uteri in late pregnant rats. Tamada H, Shimizu Y, Inaba T, Kawate N, Sawada T.J Endocrinol. 2004 Feb;180(2):337-45. PMID: 14765986 Free Article; 3:Delayed implantation induced by fadrozole hydrochloride in rats. Tamada H, Mizuta Y, Kawate N, Inaba T, Sawada T.Contraception. 2003 Jul;68(1):65-8. PMID: 12878290 ; 4:Collaborative work to evaluate toxicity on male reproductive organs by repeated dose studies in rats 4). Fadrozole hydrochloride: an oral 2/4-week male reproductive organ toxicity study. Kawashita H, Hiratsuka K, Kuroda J, Asada Y, Suzuki T, Muguruma Y, Tomioka S, Tani M, Kondo M, Mineshima H, Nagae Y.J Toxicol Sci. 2000 Oct;25 Spec No:51-62. PMID: 11349455 ; 5:[Efficacy of combined chemoendocrine therapy with doxifluridine, cyclophosphamide, and fadrozole hydrochloride hydrate in a case of stage T4N3M1 breast cancer]. Ishida K, Fujii T, Takahashi T, Kawashima K, Hanaoka T, Mihara Y.Gan To Kagaku Ryoho. 2000 May;27(5):759-62. Japanese. PMID: 10832448 ; 6:[Clinical trial of fadrozole hydrochloride for postmenopausal patients with recurrent breast cancer]. Kanzaki M, Nakaya Y, Kojima K, Toda H, Tobayama S, Machida H, Ohba M.Gan To Kagaku Ryoho. 1999 Jun;26(7):959-65. Japanese. PMID: 10396324 ; 7:[A case of pleural and mediastinal lymph node metastases from breast cancer effectively treated with fadrozole hydrochloride in combination with cyclophosphamide]. Kokufu I, Kim YH, Peng YF, Fukuda K, Yamamoto M, Yano T, Yamada K, Kitano H.Gan To Kagaku Ryoho. 1999 Feb;26(3):377-9. Japanese. PMID: 10065105 ; 8:Effect of the potent aromatase inhibitor fadrozole hydrochloride (CGS 16949A) in postmenopausal women with breast carcinoma. Costa LA, Kopreski MS, Demers LM, Chinchilli VM, Santen RJ, Harvey HA, Lipton A.Cancer. 1999 Jan 1;85(1):100-3. PMID: 9921980 ; 9:Fadrozole hydrochloride in postmenopausal patients with metastatic breast carcinoma. Miller AA, Lipton A, Henderson IC, Navari R, Mulagha MT, Cooper J.Cancer. 1996 Aug 15;78(4):789-93. PMID: 8756373 Free Article; 10:Studies on the effect of the new non-steroidal aromatase inhibitor fadrozole hydrochloride in an endometriosis model in rats. Yano S, Ikegami Y, Nakao K.Arzneimittelforschung. 1996 Feb;46(2):192-5. PMID: 8720312
• PubChem Compound: 59694
• Last Modified: Nov 11 2021